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Compound of Interest

Compound Name: N-Octylformamide

Cat. No.: B1360419 Get Quote

This guide provides a comprehensive technical overview of N-Octylformamide (C₉H₁₉NO), a

secondary amide of significant interest in chemical synthesis and material science. Designed

for researchers, chemists, and professionals in drug development, this document synthesizes

core chemical data, proven experimental insights, and practical applications, grounded in

authoritative references.

Core Molecular and Physical Properties
N-Octylformamide is a formamide derivative characterized by an eight-carbon alkyl chain

attached to the amide nitrogen. This structure imparts a unique combination of polarity from the

formamide group and lipophilicity from the octyl chain, influencing its physical properties and

solvent capabilities.

Key Physicochemical Data
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Property Value Source(s)

Molecular Formula C₉H₁₉NO [1][2][3]

Molecular Weight 157.26 g/mol [1][2][4]

CAS Number 6282-06-0 [1][2][5]

IUPAC Name N-octylformamide [1][2]

Appearance Clear, colorless liquid [6]

Boiling Point 291 °C (lit.) [4][5]

Canonical SMILES CCCCCCCCNC=O [1][7]

InChIKey
ZBWPKQRQZDZVSF-

UHFFFAOYSA-N
[1][2][3]

The relatively high boiling point for its molecular weight is a direct consequence of

intermolecular hydrogen bonding between the N-H proton and the carbonyl oxygen of adjacent

molecules. This interaction requires significant thermal energy to overcome, elevating its boiling

point compared to non-hydrogen bonding analogues of similar mass.

Molecular Structure and Spectroscopic
Characterization
The definitive identification and purity assessment of N-Octylformamide rely on a combination

of spectroscopic techniques. Each method provides a unique piece of the structural puzzle.

Structural Representation
The molecule consists of a planar formamide group (-NHCHO) bonded to a flexible n-octyl

chain.

Caption: Molecular graph of N-Octylformamide.
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Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR is instrumental for confirming

the presence of the octyl chain and the formamide group. Key expected signals include a

triplet for the terminal methyl group (~0.9 ppm), a multiplet for the methylene groups of the

alkyl chain, a triplet for the methylene group adjacent to the nitrogen, and distinct signals for

the amide proton and the formyl proton. ¹³C NMR spectroscopy provides complementary

data, showing characteristic peaks for the carbonyl carbon and the carbons of the octyl

chain.[1][8][9]

Infrared (IR) Spectroscopy: The IR spectrum is dominated by characteristic absorptions of

the amide functional group. A strong absorption band around 1650-1680 cm⁻¹ corresponds

to the C=O stretching vibration. The N-H stretching vibration typically appears as a sharp

peak in the 3250-3350 cm⁻¹ region.[10][11]

Mass Spectrometry (MS): Electron ionization mass spectrometry (EI-MS) of N-
Octylformamide will show a molecular ion peak [M]⁺ corresponding to its molecular weight.

The fragmentation pattern is also diagnostic, often showing a prominent peak corresponding

to the loss of the octyl chain or fragments thereof.[1][2][3]

Synthesis and Reactivity
N-Octylformamide is typically synthesized through the formylation of n-octylamine. This can

be achieved via several established methods.

General Synthesis Workflow
The most common laboratory and industrial synthesis involves the reaction of a primary amine

(n-octylamine) with a formylating agent.

n-Octylamine
+

Formylating Agent
(e.g., Formic Acid, Ethyl Formate)

Formylation Reaction
(Heat, optional catalyst)

Aqueous Workup
(Neutralization, Extraction)

Purification
(Distillation or Chromatography) N-Octylformamide

Click to download full resolution via product page

Caption: General workflow for the synthesis of N-Octylformamide.
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Example Synthesis Protocol: Formylation with Formic
Acid
This protocol describes a common and straightforward method for synthesizing N-formamide

compounds.[12]

Materials:

n-Octylamine

Formic acid (≥95%)

Toluene (or another suitable solvent)

Sodium bicarbonate solution (saturated)

Anhydrous magnesium sulfate

Procedure:

Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a Dean-Stark

trap, combine n-octylamine (1.0 eq) and toluene.

Addition of Formic Acid: Slowly add formic acid (1.1 eq) to the stirred solution. The reaction is

exothermic.

Reaction: Heat the mixture to reflux. Water produced during the reaction is azeotropically

removed and collected in the Dean-Stark trap. Monitor the reaction progress by TLC or GC

until the starting amine is consumed.

Workup: Cool the reaction mixture to room temperature. Wash the organic layer sequentially

with water, saturated sodium bicarbonate solution, and brine.

Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter,

and concentrate under reduced pressure to remove the solvent.

Purification: The crude product can be purified by vacuum distillation to yield pure N-
Octylformamide.
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Causality: The use of a Dean-Stark trap is critical. The removal of water drives the equilibrium

of the amidation reaction towards the product, ensuring a high yield as per Le Chatelier's

principle. The basic wash with sodium bicarbonate neutralizes any remaining formic acid.

Applications in Research and Development
The bifunctional nature of N-Octylformamide—a polar head and a nonpolar tail—makes it a

versatile molecule in several scientific domains.

Solvent and Reaction Medium: It can serve as a polar aprotic solvent for various chemical

reactions. Its high boiling point makes it suitable for reactions requiring elevated

temperatures.

Organic Synthesis Intermediate: The formamide group can be a precursor to other functional

groups. For instance, it can be dehydrated to form an isocyanide or hydrolyzed back to the

primary amine. This makes it a useful intermediate in multi-step organic syntheses.[12]

Role in Drug Development and Formulation: While not typically an active pharmaceutical

ingredient (API) itself, N-Octylformamide serves as a model compound for understanding

the behavior of amide-containing drugs. Its solvent properties can be relevant in screening

for crystallization conditions or in developing formulations for poorly soluble APIs.[13][14] The

study of such amphiphilic molecules aids in designing drug delivery systems like

nanoformulations, where interactions at aqueous-lipid interfaces are critical.[15][16][17]

Safety and Handling
As with any chemical reagent, proper safety protocols must be strictly followed when handling

N-Octylformamide.

Hazards: N-Octylformamide is generally considered to cause skin and serious eye irritation.

It may also cause respiratory irritation. It is a combustible liquid.[18]

Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical-

resistant gloves (e.g., nitrile), safety goggles or a face shield, and a lab coat.[19][20]

Handling: Handle in a well-ventilated area, preferably within a chemical fume hood, to avoid

inhalation of vapors.[21] Keep away from heat, sparks, and open flames. Use explosion-
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proof electrical equipment and take precautionary measures against static discharge.[18][21]

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place, away

from incompatible materials such as strong oxidizing agents, acids, and bases.[3][19]

First Aid:

Eyes: Immediately rinse with plenty of water for at least 15 minutes. Seek medical

attention.[19]

Skin: Remove contaminated clothing and wash the affected area with soap and water.[19]

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen and seek

medical attention.

Ingestion: Do not induce vomiting. Rinse mouth with water and seek immediate medical

attention.[20]

This guide is intended for informational purposes for qualified professionals. Always consult the

specific Safety Data Sheet (SDS) provided by the supplier before use.[18][19][21]

References
Title: N-Octylformamide | C9H19NO | CID 221394 Source: PubChem, National Institutes of

Health URL:[Link]

Title: Formamide, N-octyl- Source: NIST Chemistry WebBook URL:[Link]

Title: Formamide, N-octyl- Source: NIST Chemistry WebBook URL:[Link]

Title: N-octylformamide (C9H19NO) Source: PubChemLite URL:[Link]

Title: Solving Another Unknown Using NMR, IR and MS Spectroscopy - Example 3 Source:

YouTube URL:[Link]

Source: Google Patents (CN102942500A)

Title: Chapter 13 Spectroscopy NMR, IR, MS, UV-Vis Source: University Course Material

URL:[Link]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.spectrumchemical.com/media/sds/D1030_AGHS.pdf
https://www.uni-muenster.de/imperia/md/content/mnf/nndimethylformamide--acros-organics.pdf
https://webbook.nist.gov/cgi/inchi/InChI%3D1S/C9H19NO/c1-2-3-4-5-6-7-8-10-9-11/h9H%2C2-8H2%2C1H3%2C(H%2C10%2C11)
https://www.fishersci.com/store/msds?partNumber=AC414330010&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC414330010&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC414330010&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.spectrumchemical.com/media/sds/D1030_AGHS.pdf
https://www.fishersci.com/store/msds?partNumber=AC414330010&countryCode=US&language=en
https://www.uni-muenster.de/imperia/md/content/mnf/nndimethylformamide--acros-organics.pdf
https://www.benchchem.com/product/b1360419?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/N-Octylformamide
https://webbook.nist.gov/cgi/cbook.cgi?ID=C6282060
https://webbook.nist.gov/cgi/cbook.cgi?ID=6282-06-0
https://www.benchchem.com/product/b1360419?utm_src=pdf-body
https://pubchemlite.com/compound/N-octylformamide-C9H19NO_6282-06-0.html
https://www.youtube.com/watch?v=bNkGMkzbBXI
https://www.cpp.edu/~psbeauchamp/pdf/ch13_spectro.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1360419?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Title: NMR, Mass Spectrometry, and Infrared (IR) Spectroscopy Source: Universal Class

URL:[Link]

Title: Spectroscopy | Organic chemistry | Science Source: Khan Academy URL:[Link]

Title: N-Methylformamide | C2H5NO | CID 31254 Source: PubChem, National Institutes of

Health URL:[Link]

Title: Innovative Strategies in Generic Drug Development: The Role of Polymorph,

Amorphous, Pseudopolymorph, and Cocrystal Solid Forms Source: ResearchGate URL:

[Link]

Title: Nanoformulations in Pharmaceutical and Biomedical Applications: Green Perspectives

Source: MDPI URL:[Link]

Title: Clinical Applications of Targeted Nanomaterials Source: PubMed Central (PMC) URL:

[Link]

Title: An Overview of Molecular Modeling for Drug Discovery with Specific Illustrative

Examples of Applications Source: MDPI URL:[Link]

Title: Research in the Field of Drug Design and Development Source: PubMed Central

(PMC) URL:[Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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